Cas no 27408-84-0 (2-Phenylisoindolin-1-imine hydrobromide)

• Product Name: 2-Phenylisoindolin-1-imine hydrobromide
• CAS No: 27408-84-0
• MF: C₁₄H₁₃BrN₂
• MW: 289.170422315598
• CID: 290871
• PubChem ID: 20847965
• Update Time: 2025-06-07

2-Phenylisoindolin-1-imine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindol-1-imine,2,3-dihydro-2-phenyl-
• 2-phenyl-3H-isoindol-1-imine,hydrobromide
• 2-Phenylisoindolin-1-imine hydrobromide
• 1-imino-2-phenylisoindole
• 2-phenyl-isoindolin-1-one-imine
• 2-Phenyl-isoindolin-1-on-imin
• F2124-1212
• 2-phenyl-3H-isoindol-1-imine;hydrobromide
• DTXSID90610036
• 2-Phenyl-2,3-dihydro-1H-isoindol-1-imine--hydrogen bromide (1/1)
• 2-phenyl-2,3-dihydro-1H-isoindol-1-imine hydrobromide
• 1H-Isoindol-1-imine, 2,3-dihydro-2-phenyl-, monohydrobromide
• 113918-59-5
• EN300-02292
• 2-PHENYLISOINDOLIN-1-IMINEHYDROBROMIDE
• 27408-84-0
• AKOS026676872

• Inchi： 1S/C14H12N2.BrH/c15-14-13-9-5-4-6-11(13)10-16(14)12-7-2-1-3-8-12;/h1-9,15H,10H2;1H
• InChI Key： HZCHXAVYCPWNAF-UHFFFAOYSA-N
• SMILES： Br.N1(C2C=CC=CC=2)C(C2C=CC=CC=2C1)=N

Computed Properties

• Exact Mass: 288.02600
• Monoisotopic Mass: 209.107873
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.645
• PSA: 27.09000
• LogP: 4.15500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindoles

Additional information on 2-Phenylisoindolin-1-imine hydrobromide

2-Phenylisoindolin-1-imine Hydrobromide: A Comprehensive Overview

2-Phenylisoindolin-1-imine hydrobromide (CAS No. 27408-84-0) is a versatile compound with significant applications in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique structural features and chemical properties, has garnered considerable attention from researchers and industry professionals alike. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of 2-Phenylisoindolin-1-imine hydrobromide.

The chemical structure of 2-Phenylisoindolin-1-imine hydrobromide is defined by its isoindoline core and the phenyl substituent attached to the nitrogen atom. The isoindoline ring system is a bicyclic heterocycle consisting of a benzene ring fused to a pyrrole ring. The presence of the phenyl group imparts additional stability and reactivity to the molecule, making it an attractive building block for various synthetic transformations.

The synthesis of 2-Phenylisoindolin-1-imine hydrobromide can be achieved through several routes. One common method involves the reaction of 2-phenylisoindoline with an appropriate imininating agent, followed by treatment with hydrobromic acid to form the hydrobromide salt. This process is well-documented in the literature and has been optimized for high yields and purity. Recent advancements in catalytic methods have further enhanced the efficiency and sustainability of these synthetic pathways.

In terms of biological activities, 2-Phenylisoindolin-1-imine hydrobromide has shown promising potential in various pharmacological studies. Research has demonstrated its ability to modulate specific biological targets, such as enzymes and receptors, which are crucial in disease pathways. For instance, studies have reported that this compound exhibits potent inhibitory effects on certain kinases, making it a valuable lead compound for drug discovery efforts in oncology.

Beyond its pharmaceutical applications, 2-Phenylisoindolin-1-imine hydrobromide has also found use in materials science. Its unique electronic properties make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Recent research has explored the use of this compound as a dopant or functional material in these devices, leading to improved performance and stability.

The environmental impact of 2-Phenylisoindolin-1-imine hydrobromide is another important consideration. Studies have shown that this compound can be synthesized using green chemistry principles, minimizing waste generation and reducing environmental footprint. Additionally, efforts are underway to develop biodegradable analogs that maintain the desired properties while being more environmentally friendly.

In conclusion, 2-Phenylisoindolin-1-imine hydrobromide (CAS No. 27408-84-0) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, it is clear that 2-Phenylisoindolin-1-imine hydrobromide will remain a topic of significant interest in both academic and industrial settings.